Cas no 118-47-8 (5-Oxo-1-(4-sulfophenyl)-2,5-dihydro-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-Oxo-1-(4-sulfophenyl)-2,5-dihydro-1H-pyrazole-3-carboxylic acid
• CAS No: 118-47-8
• Molecular Formula: C₁₀H₈N₂O₆S
• Molecular Weight: 284.24532
• CID: 35875
• PubChem ID: 67045

5-Oxo-1-(4-sulfophenyl)-2,5-dihydro-1H-pyrazole-3-carboxylic acid Properties

Names and Identifiers

• 5-Oxo-1-(4-sulfophenyl)-2,5-dihydro-1H-pyrazole-3-carboxylic acid
• Carboxypyrazolic acid
• 1-(4`-sulfophenyl-)-3-Carboxy-5-Pyrazolone
• 1-(4`-Sulfophenyl)-3-carboxy-5-pyrazolone
• 1-(4'-Sulfophenyl)-3-carboxy-5-pyrazolone
• 1-(4-SULFOPHENYL)-3-CARBOXY-5-PYRAZOLONE
• 5-Oxo-1-(4-sulfophenyl)-4,5-dihydro-1H-pyrazole-3-carboxylic acid
• 1-(4'-Sulphophenyl)-3-carboxy-5-pyrazolone
• 3-Carboxy-1-(4-sulfo-phenyl)-pyrazolon-5
• 4-(4-sulfo-1-phenylazo)-1-(4-sulfophenyl)-5-hydroxy-pyrazolone-3-carboxylic acid
• 5-oxo-1-(4-sulfo-phenyl)-2,5-dihydro-1H-pyrazole-3-carboxylic acid
• 5-oxo-1-(4-sulfophenyl)-2-pyrazoline-3-carboxylic acid
• 5-oxo-1-(4-sulphophenyl)-4,5-dihydro-1H-pyrazole-3-carboxylic acid
• carboxypyrazol
• PYRAZALONE T
• PYRAZOLONE T
• SPCP
• 4,5-Dihydro-5-oxo-1-(4-sulfophenyl)-1H-pyrazole-3-carboxylic acid
• ESK
• pyt
• MPS1
• Epha1
• MPS1L1
• FLJ38280
• MFCD000207
• 1H-Pyrazole-3-carboxylic acid,5-dihydro-5-oxo-1-(4-sulfophenyl)-
• SR-01000318515-1
• DTXCID3021273
• CAS-118-47-8
• 5-oxo-1-(4-sulfophenyl)-4,5-dihydro-1H-pyrazole-3-carboxylicacid
• 2-Pyrazoline-3-carboxylic acid, 5-oxo-1-(p-sulfophenyl)-
• 5-Oxo-1-(4-sulphophenyl)-2-pyrazoline-3-carboxylic acid
• FT-0623489
• CS-0196541
• NSC50665
• H10314
• CBDivE_003373
• 118-47-8
• 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-1-(4-sulfophenyl)-
• SCHEMBL1715679
• EINECS 204-254-5
• NS00021546
• A803940
• 5-oxo-1-(4-sulfophenyl)-4H-pyrazole-3-carboxylic acid
• AKOS000546816
• DTXSID5041273
• AC-12703
• NSC 50665
• MFCD00020755
• BRN 0689305
• Tox21_302220
• NCGC00255597-01
• UNII-2A9HS5E9L7
• 1H-pyrazole-4,5-dicarboxylic acid;5-Oxo-1-(4-sulfophenyl)-4,5-dihydro-1H-pyrazole-3-carboxylic acid
• SR-01000318515
• 1-(4/'-Sulfophenyl)-3-carboxy-5-pyrazolone
• 4,5-dihydro-5-oxo-1-(4'-sulphophenyl)-1h-pyrazole-3-carboxylic acid
• NSC51118
• TYCNXOAPQGVAQU-UHFFFAOYSA-N
• 1-(4\\'-Sulfophenyl)-3-carboxy-5-pyrazolone
• STK396258
• BBL003801
• ALBB-020669

• MDL： MFCD00020755
• InChIKey： TYCNXOAPQGVAQU-UHFFFAOYSA-N
• Inchi： 1S/C10H8N2O6S/c13-9-5-8(10(14)15)11-12(9)6-1-3-7(4-2-6)19(16,17)18/h1-5,11H,(H,14,15)(H,16,17,18)
• SMILES： O=C(C(C1)=NN(C2=CC=C(S(=O)(O)=O)C=C2)C1=O)O

Computed Properties

• Exact Mass: 284.01000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 3
• Monoisotopic Mass: 284.010307
• Heavy Atom Count: 19
• Complexity: 527
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 124

Experimental Properties

• LogP: 0.69200
• PSA: 132.72000
• Refractive Index: 1.718
• Boiling Point: °Cat760mmHg
• Melting Point: Not available
• Flash Point: °C
• Density: 1.75

5-Oxo-1-(4-sulfophenyl)-2,5-dihydro-1H-pyrazole-3-carboxylic acid Security Information

• Safety Instruction： H303+H313+H333
• Dangerous goods sign：
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：Warning

5-Oxo-1-(4-sulfophenyl)-2,5-dihydro-1H-pyrazole-3-carboxylic acid Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives